Cas no 128537-50-8 (4-Bromo-1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid)

4-Bromo-1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid structure
128537-50-8 structure
Product Name:4-Bromo-1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid
CAS No:128537-50-8
MF:C8H11BrN2O2
MW:247.089141130447
CID:897826
Update Time:2025-04-19

4-Bromo-1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid
    • 4-bromo-2-methyl-5-propylpyrazole-3-carboxylic acid
    • Inchi： 1S/C8H11BrN2O2/c1-3-4-5-6(9)7(8(12)13)11(2)10-5/h3-4H2,1-2H3,(H,12,13)
    • InChI Key： KMTFOQPBLCPPTP-UHFFFAOYSA-N
    • SMILES： C1(C(O)=O)=C(Br)C(CCC)=NN1C

Computed Properties

  • Exact Mass: 246.00000

Experimental Properties

  • PSA: 55.12000
  • LogP: 1.83330

4-Bromo-1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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